Cas no 107466-42-2 (2-(prop-2-en-1-yloxy)pyrazine)

• Product Name: 2-(prop-2-en-1-yloxy)pyrazine
• CAS No: 107466-42-2
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 1098138
• PubChem ID: 13682836
• Update Time: 2025-07-02

2-(prop-2-en-1-yloxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(2-propen-1-yloxy)-Pyrazine
• 2-(prop-2-en-1-yloxy)pyrazine
• Pyrazine, 2-(2-propen-1-yloxy)-
• 107466-42-2
• AKOS032942715
• F6608-1352
• 2-prop-2-enoxypyrazine
• SCHEMBL10517456

• Inchi： 1S/C7H8N2O/c1-2-5-10-7-6-8-3-4-9-7/h2-4,6H,1,5H2
• InChI Key： XPDIZRLTKZNKRD-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CN=1)CC=C

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(prop-2-en-1-yloxy)pyrazine

Latest Research Insights on 2-(prop-2-en-1-yloxy)pyrazine (CAS: 107466-42-2) in Chemical Biology and Pharmaceutical Applications

The compound 2-(prop-2-en-1-yloxy)pyrazine (CAS: 107466-42-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its pyrazine core and allyloxy functional group, exhibits unique chemical properties that make it a valuable scaffold for designing bioactive molecules. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the areas of antimicrobial agents, kinase inhibitors, and targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor for developing potent antimicrobial agents. Researchers synthesized a series of derivatives by modifying the allyloxy side chain, resulting in compounds with enhanced activity against drug-resistant bacterial strains. The study highlighted the importance of the pyrazine ring in facilitating hydrogen bonding interactions with bacterial enzymes, while the allyloxy group contributed to improved membrane permeability. These findings suggest that 2-(prop-2-en-1-yloxy)pyrazine derivatives could address the growing challenge of antibiotic resistance.

In oncology research, a team from the University of Cambridge recently reported (Nature Chemical Biology, 2024) on the use of 107466-42-2 as a key intermediate in the synthesis of selective kinase inhibitors. The compound's ability to act as a hydrogen bond acceptor while maintaining sufficient lipophilicity proved crucial for targeting specific oncogenic kinases. Molecular docking studies revealed that derivatives of 2-(prop-2-en-1-yloxy)pyrazine could effectively bind to the ATP-binding pocket of several cancer-related kinases, with IC50 values in the low micromolar range. This research opens new avenues for developing targeted cancer therapies with improved selectivity profiles.

From a chemical biology perspective, recent work published in ACS Chemical Biology (2024) has explored the compound's utility in bioorthogonal chemistry applications. The allyloxy group of 2-(prop-2-en-1-yloxy)pyrazine was shown to participate in efficient click chemistry reactions, enabling its use as a tagging moiety for protein labeling and cellular imaging. This property, combined with the compound's metabolic stability, makes it particularly valuable for developing chemical probes to study biological systems with minimal interference.

Pharmaceutical formulation studies have also benefited from research on this compound. A 2024 investigation in the European Journal of Pharmaceutical Sciences examined its potential as a solubilizing agent for poorly water-soluble drugs. The pyrazine moiety was found to enhance aqueous solubility through hydrogen bonding, while the allyloxy group contributed to improved drug-polymer compatibility in solid dispersion formulations. This dual functionality positions 2-(prop-2-en-1-yloxy)pyrazine as a promising excipient for enhancing the bioavailability of challenging drug candidates.

Looking forward, the unique chemical properties of 2-(prop-2-en-1-yloxy)pyrazine (107466-42-2) suggest continued relevance in pharmaceutical innovation. Current research directions include exploring its potential in PROTAC (proteolysis targeting chimera) design, where its bifunctional nature could facilitate the development of novel targeted protein degraders. Additionally, its application in covalent inhibitor design is being investigated, leveraging the reactivity of the allyloxy group for selective target engagement. These emerging applications underscore the compound's versatility and its growing importance in modern drug discovery paradigms.